Cas no 474766-31-9 (2,5-Pyrrolidinedione,3-(butylamino)-(9CI))

• Product Name: 2,5-Pyrrolidinedione,3-(butylamino)-(9CI)
• CAS No: 474766-31-9
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 1018490
• PubChem ID: 12550562
• Update Time: 2025-04-20

2,5-Pyrrolidinedione,3-(butylamino)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione,3-(butylamino)-(9CI)
• 3-(Butylamino)-2,5-pyrrolidinedione
• AKOS017269087
• DB-280975
• 474766-31-9
• 3-(butylamino)pyrrolidine-2,5-dione
• 2,5-PYRROLIDINEDIONE, 3-(BUTYLAMINO)-
• SCHEMBL5452644

• Inchi： 1S/C8H14N2O2/c1-2-3-4-9-6-5-7(11)10-8(6)12/h6,9H,2-5H2,1H3,(H,10,11,12)
• InChI Key： CQIGEPJPFLQAEV-UHFFFAOYSA-N
• SMILES： O=C1C(CC(N1)=O)NCCCC

Computed Properties

• Exact Mass: 170.105527694g/mol
• Monoisotopic Mass: 170.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 58.2Ų